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Compound of Interest

Compound Name:
(4-Benzyl-piperidin-1-yl)-acetic

acid

Cat. No.: B1277609 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Subject: Physicochemical Properties and Molecular Characteristics of (4-Benzyl-piperidin-1-
yl)-acetic acid

This document provides a concise technical overview of the fundamental molecular properties

of (4-Benzyl-piperidin-1-yl)-acetic acid, a compound of interest in synthetic and medicinal

chemistry.

Molecular Weight and Formula
The key physicochemical data for (4-Benzyl-piperidin-1-yl)-acetic acid are summarized in the

table below. This data is essential for a variety of experimental and analytical procedures,

including stoichiometry calculations, preparation of solutions of known concentration, and

interpretation of mass spectrometry data.

Property Value

Molecular Formula C₁₃H₁₈N₂O₂

Molecular Weight 234.29 g/mol

Monoisotopic Mass 234.136827821 Da
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Table 1: Key Molecular Data for (4-Benzyl-piperidin-1-yl)-acetic acid.

The molecular weight is a critical parameter in all quantitative chemical work. It is calculated by

summing the atomic weights of all atoms in the empirical formula. The monoisotopic mass,

which is the mass of a molecule containing the most abundant isotope of each element, is

particularly important in high-resolution mass spectrometry.

Logical Relationship of Molecular Weight
Calculation
The calculation of molecular weight is a foundational concept in chemistry, based on the

molecular formula of a compound and the atomic weights of its constituent elements. The

logical flow for determining the molecular weight of (4-Benzyl-piperidin-1-yl)-acetic acid is

illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1277609?utm_src=pdf-body
https://www.benchchem.com/product/b1277609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Molecular Weight Determination Workflow

Identify Chemical Name
(4-Benzyl-piperidin-1-yl)-acetic acid

Determine Molecular Formula
C₁₃H₁₈N₂O₂

Obtain Atomic Weights
C: ~12.011
H: ~1.008

N: ~14.007
O: ~15.999

Calculate Molecular Weight
(13 * C) + (18 * H) + (2 * N) + (2 * O)

Result
234.29 g/mol

Click to download full resolution via product page

To cite this document: BenchChem. [In-depth Technical Analysis of (4-Benzyl-piperidin-1-yl)-
acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277609#4-benzyl-piperidin-1-yl-acetic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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